Cas no 65799-08-8 (1-(carboxymethyl)-4,5-dihydro-1-(2-hydroxyethyl)-2-undecyl-1H-imidazolium)

1-(carboxymethyl)-4,5-dihydro-1-(2-hydroxyethyl)-2-undecyl-1H-imidazolium structure
65799-08-8 structure
Product name:1-(carboxymethyl)-4,5-dihydro-1-(2-hydroxyethyl)-2-undecyl-1H-imidazolium
CAS No:65799-08-8
MF:C18H35N2O3
MW:327.482105493546
CID:962566
PubChem ID:105213

1-(carboxymethyl)-4,5-dihydro-1-(2-hydroxyethyl)-2-undecyl-1H-imidazolium Chemical and Physical Properties

Names and Identifiers

    • 1-(carboxymethyl)-4,5-dihydro-1-(2-hydroxyethyl)-2-undecyl-1H-imidazolium
    • 2-[1-(2-hydroxyethyl)-2-undecyl-4,5-dihydroimidazol-1-ium-1-yl]acetic acid
    • 1-(carboxymethyl)-1-(2-hydroxyethyl)-2-undecyl-4,5-dihydro-1H-imidazol-1-ium
    • DTXSID90864496
    • 65799-08-8
    • NS00087940
    • EINECS 265-928-2
    • FWIJLRSOBQIWFM-UHFFFAOYSA-O
    • Inchi: InChI=1S/C18H34N2O3/c1-2-3-4-5-6-7-8-9-10-11-17-19-12-13-20(17,14-15-21)16-18(22)23/h21H,2-16H2,1H3/p+1
    • InChI Key: FWIJLRSOBQIWFM-UHFFFAOYSA-O
    • SMILES: CCCCCCCCCCCC1=NCC[N+]1(CCO)CC(=O)O

Computed Properties

  • Exact Mass: 327.26495
  • Monoisotopic Mass: 327.264768
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 14
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 69.9

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 69.89

1-(carboxymethyl)-4,5-dihydro-1-(2-hydroxyethyl)-2-undecyl-1H-imidazolium Related Literature

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